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Compound of Interest

Compound Name: Sprodiamide
CAS No.: 167165-71-1
Cat. No.: B15622231

Get Quote

Sprodiamide: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sprodiamide is a magnetic susceptibility-based magnetic resonance imaging (MRI) contrast
agent. This document provides a concise technical overview of its core physicochemical
properties. Due to its status as a research compound that did not achieve widespread clinical
use, publicly available information regarding its detailed experimental protocols and specific
biological signaling pathways is limited. This guide summarizes the available data on its
molecular characteristics.

Core Molecular Data

The fundamental molecular properties of Sprodiamide are summarized below. This data is
essential for any experimental consideration, from solution preparation to analytical
characterization.
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Property Value Reference
Molecular Formula C16H26DyNsOs [1]
Molecular Weight 578.91 g/mol [1]
Exact Mass 580.1073 u [1]

Chemical and Physical Properties

Sprodiamide is a complex containing the lanthanide element dysprosium, which imparts its
magnetic properties.[1] It was investigated as a potential alternative to gadolinium-based
contrast agents.[1] Unlike gadolinium-based agents that primarily shorten the T1 relaxation
time, dysprosium-based agents like Sprodiamide were explored for their effects on T2
relaxation, acting as susceptibility contrast agents.[1]

Experimental Considerations (General)

While specific, detailed experimental protocols for Sprodiamide are not readily available in the
public domain, a general workflow for the preclinical evaluation of a novel MRI contrast agent is
outlined below. This diagram illustrates the typical logical progression from synthesis to in vivo

testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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